Cas no 1256546-74-3 (2-oxaspiro[3.5]nonan-7-one)

• Product Name: 2-oxaspiro[3.5]nonan-7-one
• CAS No: 1256546-74-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD22628754
• CID: 1005998
• PubChem ID: 67126894
• Update Time: 2025-06-14

2-oxaspiro[3.5]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 2-oxaspiro[3.5]nonan-7-one
• BDCXOUHNUCOJAW-UHFFFAOYSA-N
• DA-25753
• SY097160
• P13402
• A857831
• EN300-305739
• AKOS025291241
• AMY33621
• SCHEMBL1701084
• MFCD22628754
• 1256546-74-3
• GS-5583
• CS-0044813

• MDL： MFCD22628754
• Inchi： 1S/C8H12O2/c9-7-1-3-8(4-2-7)5-10-6-8/h1-6H2
• InChI Key： BDCXOUHNUCOJAW-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCC(CC2)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26.3Ų

2-oxaspiro[3.5]nonan-7-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 2-oxaspiro[3.5]nonan-7-one

Comprehensive Overview of 2-oxaspiro[3.5]nonan-7-one (CAS No. 1256546-74-3): Properties, Applications, and Research Insights

The chemical compound 2-oxaspiro[3.5]nonan-7-one (CAS No. 1256546-74-3) is a specialized organic molecule featuring a unique spirocyclic structure, which has garnered significant interest in pharmaceutical and materials science research. Its molecular framework combines a cyclic ether (2-oxa) with a spiro[3.5]nonane core, making it a versatile intermediate for synthesizing complex bioactive molecules. Researchers and industry professionals frequently search for "2-oxaspiro[3.5]nonan-7-one synthesis" or "CAS 1256546-74-3 applications," reflecting its growing relevance in drug discovery and functional materials.

One of the most compelling aspects of 2-oxaspiro[3.5]nonan-7-one is its role in medicinal chemistry. The compound's rigid spirocyclic scaffold is prized for its ability to modulate molecular conformation, a property critical for designing high-affinity ligands targeting enzymes or receptors. Recent studies highlight its potential in developing neurological therapeutics, aligning with the surge in public interest around neurodegenerative diseases like Alzheimer's. Searches for "spirocyclic compounds in CNS drugs" or "1256546-74-3 biological activity" underscore this connection.

From a synthetic chemistry perspective, CAS 1256546-74-3 serves as a building block for heterocyclic expansions. Its lactone moiety (7-one group) offers reactivity sites for nucleophilic additions or ring-opening reactions, enabling diverse derivatization. This adaptability resonates with trends in "green chemistry," as researchers explore catalyst-free methods to functionalize such scaffolds sustainably. Queries like "eco-friendly spirocycle synthesis" or "2-oxaspiro[3.5]nonan-7-one derivatives" reflect these priorities.

In materials science, 2-oxaspiro[3.5]nonan-7-one contributes to advanced polymeric networks. Its spiro structure can enhance thermal stability and mechanical properties in high-performance polymers, a topic gaining traction amid the demand for lightweight, durable materials in aerospace and electronics. Searches for "spiro monomers for polymers" or "CAS 1256546-74-3 material applications" highlight this niche.

Analytical characterization of 1256546-74-3 typically involves NMR spectroscopy and mass spectrometry, with its spectral data being a frequent search term among chemists. The compound's logP and solubility profiles also attract attention, particularly for formulation scientists optimizing drug delivery systems. Emerging discussions on "AI-driven molecular property prediction" further intersect with such data-driven inquiries.

Regulatory and safety assessments of 2-oxaspiro[3.5]nonan-7-one emphasize its low environmental persistence, aligning with REACH compliance trends. While not classified as hazardous, proper handling protocols remain essential—a point often queried as "CAS 1256546-74-3 SDS." This aligns with broader industry shifts toward transparent chemical safety data.

In summary, 2-oxaspiro[3.5]nonan-7-one (CAS No. 1256546-74-3) exemplifies the convergence of structural ingenuity and multidisciplinary utility. Its applications span drug design, materials engineering, and sustainable synthesis, mirroring contemporary scientific and industrial priorities. As research advances, this compound is poised to remain a focal point for innovations addressing global health and technology challenges.